Cas no 54542-57-3 (2-Methoxy-5-(methylamino)methylphenol)
54542-57-3 structure
Product Name:2-Methoxy-5-(methylamino)methylphenol
CAS No:54542-57-3
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD05859186
CID:354283
PubChem ID:1519937
Update Time:2025-04-19
2-Methoxy-5-(methylamino)methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-5-((methylamino)methyl)phenol
- 2-methoxy-5-(methylaminomethyl)phenol
- 2-Methoxy-5-[(methylamino)methyl]phenol
- 2-methoxy-5-[(methylamino)methyl]phenol(SALTDATA: FREE)
- Phenol, 2-methoxy-5-[(methylamino)methyl]-
- 0157854
- 3-Hydroxy-4-methoxy-N-methyl-benzylamin
- A3725
- AC1LU3UU
- AC1Q414Z
- CTK1F8638
- N-(3-hydroxy-4-methoxy)benzyl-N-methylamine
- N-(3-Hydroxy-4-methoxyphenyl)methylamin
- N-methyl-3-hydroxy-4-methoxybenzylamine
- SBB080941
- ST4114057
- SureCN3568122
- EN300-51883
- Z57842333
- AKOS000130256
- SCHEMBL3568122
- MFCD05859186
- 54542-57-3
- WOVANLRZNKFUQE-UHFFFAOYSA-N
- BS-38133
- DTXSID50364068
- 2-methoxy-5-methylaminomethyl-phenol
- STK661453
- 2-Methoxy-5-[(methylamino)methyl ]phenol
- G30200
- DB-293246
- 2-Methoxy-5-(methylamino)methylphenol
-
- MDL: MFCD05859186
- Inchi: 1S/C9H13NO2/c1-10-6-7-3-4-9(12-2)8(11)5-7/h3-5,10-11H,6H2,1-2H3
- InChI Key: WOVANLRZNKFUQE-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1O)CNC
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.089
- Boiling Point: 278.8°C at 760 mmHg
- Flash Point: 122.4°C
- Refractive Index: 1.537
- PSA: 41.49
2-Methoxy-5-(methylamino)methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M341538-100mg |
2-Methoxy-5-[(methylamino)methyl]phenol |
54542-57-3 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341538-500mg |
2-Methoxy-5-[(methylamino)methyl]phenol |
54542-57-3 | 500mg |
$ 210.00 | 2022-06-03 | ||
| TRC | M341538-1g |
2-Methoxy-5-[(methylamino)methyl]phenol |
54542-57-3 | 1g |
$ 320.00 | 2022-06-03 | ||
| abcr | AB220912-250 mg |
2-Methoxy-5-[(methylamino)methyl]phenol; 95% |
54542-57-3 | 250 mg |
€204.20 | 2023-07-20 | ||
| abcr | AB220912-1 g |
2-Methoxy-5-[(methylamino)methyl]phenol; 95% |
54542-57-3 | 1 g |
€304.50 | 2023-07-20 | ||
| Enamine | EN300-51883-0.1g |
2-methoxy-5-[(methylamino)methyl]phenol |
54542-57-3 | 95.0% | 0.1g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-51883-0.25g |
2-methoxy-5-[(methylamino)methyl]phenol |
54542-57-3 | 95.0% | 0.25g |
$61.0 | 2025-03-21 | |
| Enamine | EN300-51883-0.5g |
2-methoxy-5-[(methylamino)methyl]phenol |
54542-57-3 | 95.0% | 0.5g |
$108.0 | 2025-03-21 | |
| Enamine | EN300-51883-1.0g |
2-methoxy-5-[(methylamino)methyl]phenol |
54542-57-3 | 95.0% | 1.0g |
$169.0 | 2025-03-21 | |
| Enamine | EN300-51883-2.5g |
2-methoxy-5-[(methylamino)methyl]phenol |
54542-57-3 | 95.0% | 2.5g |
$332.0 | 2025-03-21 |
2-Methoxy-5-(methylamino)methylphenol Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
54542-57-3 (2-Methoxy-5-(methylamino)methylphenol) Related Products
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- 730926-53-1(2,6-dimethoxy-4-(methylamino)methylphenol)
- 58780-82-8(N-Methyl-1-(3,4,5-trimethoxyphenyl)methanamine hydrochloride)
- 13174-24-8(N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine)
- 127138-60-7(Benzenemethanaminium, 3,4-dimethoxy-N,N,N-trimethyl-, iodide)
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- 176729-63-8(Benzenemethanaminium, 3,4-dimethoxy-N,N,N-trimethyl-, bromide)
- 39667-14-6(Phenol, 4-[(dimethylamino)methyl]-2,6-dimethoxy-)
- 63-64-9((3,4-Dimethoxybenzyl)methylamine)
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